1,3-Benzenedicarbonitrile, 4-amino-5-chloro-2,6-difluoro-

• IUPAC Name: 4-amino-5-chloro-2,6-difluorobenzene-1,3-dicarbonitrile
• InChI: InChI=1S/C8H2ClF2N3/c9-5-7(11)3(1-12)6(10)4(2-13)8(5)14/h14H2
• InChI Key: NVSBCZBNBGCUCD-UHFFFAOYSA-N
• Canonical SMILES: C(#N)C1=C(C(=C(C(=C1F)C#N)F)Cl)N
• Molecular Formula: C8H2ClF2N3
• DSSTOX Substance ID: DTXSID70446077
• Molecular Weight: 213.57 g/mol
• CAS No.: 104569-01-9

Description

1,3-Benzenedicarbonitrile, 4-amino-5-chloro-2,6-difluoro- is a versatile chemical compound with a unique structure that includes amino, chloro, and difluoro substituents on a benzenedicarbonitrile core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,3-Benzenedicarbonitrile, 4-amino-5-chloro-2,6-difluoro- typically involves the nitration of 4,6-difluorophthalic acid, followed by the reduction of the nitro group to a nitrile group. This process requires specific reaction conditions, including controlled temperatures and the use of appropriate catalysts to ensure the desired product is obtained with high purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale nitration and reduction processes, utilizing advanced equipment and optimized reaction conditions to maximize yield and efficiency. The use of continuous flow reactors and automated systems can further enhance the scalability and reproducibility of the synthesis.

Chemical Reactions Analysis

Types of Reactions

1,3-Benzenedicarbonitrile, 4-amino-5-chloro-2,6-difluoro- undergoes various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can alter the oxidation state of the compound, affecting its reactivity and properties.

Substitution: The compound can participate in substitution reactions, where one or more substituents are replaced by different groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions often involve specific solvents, temperatures, and catalysts to achieve the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield compounds with additional oxygen-containing functional groups, while substitution reactions can produce a wide range of derivatives with different substituents.

Scientific Research Applications

1,3-Benzenedicarbonitrile, 4-amino-5-chloro-2,6-difluoro- has numerous applications in scientific research, including:

Chemistry: It serves as a building block for the synthesis of various organic compounds and polymers.

Biology: The compound’s unique structure makes it a valuable tool for studying biological processes and interactions.

Industry: It is used in the production of high-performance materials, such as polyimides and polyquinoxalines, which have applications in aerospace, electronics, and automotive industries.

Comparison with Similar Compounds

Similar Compounds

1,3-Benzenedicarbonitrile, 4,6-difluoro-: This compound shares a similar benzenedicarbonitrile core but lacks the amino and chloro substituents.

1,3-Benzenedicarbonitrile, 4-amino-2,5,6-trichloro-: Another related compound with different halogen substituents.

Uniqueness

1,3-Benzenedicarbonitrile, 4-amino-5-chloro-2,6-difluoro- is unique due to its specific combination of amino, chloro, and difluoro substituents. This unique structure imparts distinct chemical properties and reactivity, making it valuable for various research and industrial applications.